4-[(2,3-dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic Acid

• Molecular Formula: C21H15Cl2NO2
• Molecular Weight: 384.3 g/mol
• IUPAC Name: 4-[(2,3-dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid
• InChI: InChI=1S/C21H15Cl2NO2/c22-16-9-4-5-12(19(16)23)11-13-6-3-8-15-18(21(25)26)14-7-1-2-10-17(14)24-20(13)15/h1-2,4-5,7,9-11H,3,6,8H2,(H,25,26)
• InChI Key: WLIJVGZRMQXPPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC2=C(C(=CC=C2)Cl)Cl)C3=NC4=CC=CC=C4C(=C3C1)C(=O)O

Description

4-[(2,3-Dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid is a heterocyclic compound featuring a fused acridine core modified with a 2,3-dichlorophenyl substituent and a carboxylic acid group at the 9-position. This compound belongs to the acridine derivative family, known for their diverse pharmacological properties, including antitumor, antimicrobial, and enzyme-modulating activities . Its synthesis typically involves a condensation reaction between 2,3-dichlorobenzaldehyde and 1,2,3,4-tetrahydroacridine-9-carboxylic acid under acidic conditions, followed by purification via reflux in polar solvents like ethanol or methanol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2,3-dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid typically involves the condensation of 2,3-dichlorobenzaldehyde with 2,3-dihydro-1H-acridine-9-carboxylic acid under acidic conditions. The reaction is often carried out in the presence of a catalyst such as p-toluenesulfonic acid to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-[(2,3-dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its corresponding dihydro derivatives.

Substitution: Halogen atoms in the dichlorophenyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce dihydro derivatives.

Scientific Research Applications

4-[(2,3-dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-[(2,3-dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Detailed studies on its molecular targets and pathways are still ongoing, but it is believed to influence cellular processes such as apoptosis and cell proliferation .

Comparison with Similar Compounds

Key Structural Features :

• Acridine Core : A nitrogen-containing aromatic system enabling π-π interactions with biological targets like DNA or enzymes.
• 2,3-Dichlorophenyl Group : Enhances lipophilicity and influences binding affinity through steric and electronic effects.

Comparative Analysis with Structural Analogues

The biological and chemical properties of acridine derivatives are highly dependent on substituent variations. Below is a detailed comparison with structurally similar compounds:

Substituent Variations and Their Impacts

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties	Biological Activity
4-[(2-Chlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic Acid	2-Chlorophenyl	349.81	Moderate lipophilicity; halogen enhances stability	Potential anticancer activity via enzyme inhibition
4-[(4-Fluorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic Acid	4-Fluorophenyl	~350 (estimated)	Increased polarity due to fluorine’s electronegativity	Antimicrobial and anticancer properties; improved bioavailability
4-[(2,3-Dimethoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic Acid	2,3-Dimethoxyphenyl	389.40	Electron-donating methoxy groups enhance solubility	Potential CNS activity; structural analogs show DNA intercalation
4-{[4-(Diethylamino)phenyl]methylidene}-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic Acid	4-Diethylaminophenyl	400.50	Bulky, electron-rich substituent; high solubility in organic solvents	Antitumor applications inferred from acridine-DNA interactions
4-[(3,4,5-Trimethoxyphenyl)methylidene]-1,2,3,4-tetrahydroacridine-9-carboxylic Acid	3,4,5-Trimethoxyphenyl	413.45	Enhanced solubility and metabolic stability	Anticancer activity (e.g., tubulin inhibition in related compounds)

Physicochemical Properties

• Solubility : Fluorinated and methoxy-substituted compounds exhibit higher aqueous solubility compared to chlorinated derivatives.
• Stability : Dichlorophenyl and trimethoxyphenyl groups enhance metabolic stability, reducing oxidative degradation .
• Reactivity : Carboxylic acid groups allow for derivatization (e.g., esterification), enabling prodrug development .

Biological Activity

4-[(2,3-Dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid is a compound of significant interest due to its potential biological activities, particularly in the fields of oncology and pharmacology. This article provides a detailed overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The compound features an acridine core structure, which is known for its ability to intercalate with DNA. The presence of the dichlorophenyl group enhances its lipophilicity and may influence its binding affinity to biological targets.

The biological activity of this compound can be attributed to several mechanisms:

• DNA Intercalation : The planar structure of acridine derivatives allows them to insert between DNA base pairs, disrupting normal DNA function and leading to cytotoxic effects in cancer cells .
• Topoisomerase Inhibition : Many acridine derivatives have been shown to inhibit topoisomerases, enzymes critical for DNA replication and transcription. This inhibition can lead to cell cycle arrest and apoptosis in rapidly dividing cells .
• Antioxidant Activity : Some studies suggest that acridine derivatives exhibit free radical scavenging properties, which can protect cells from oxidative stress .

Biological Activity Overview

The following table summarizes key findings related to the biological activity of 4-[(2,3-dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid:

Activity	Description	Reference
Anticancer Activity	Induces apoptosis in various cancer cell lines (e.g., MCF-7, HeLa)
Topoisomerase Inhibition	Inhibits Topoisomerase II activity leading to DNA damage
Cell Cycle Arrest	Causes G2/M phase arrest in cancer cells
Antioxidant Properties	Exhibits free radical scavenging capabilities

Case Studies

• In Vitro Studies : Research has demonstrated that 4-[(2,3-dichlorophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid significantly inhibits the proliferation of human cervical cancer cells (HeLa) with an IC50 value in the micromolar range. The mechanism involves DNA intercalation leading to increased apoptosis markers such as cleaved caspase-3 and PARP .
• In Vivo Studies : Animal models have shown that treatment with this compound results in reduced tumor growth in xenograft models of breast cancer. The compound was administered at varying doses, demonstrating a dose-dependent response in tumor volume reduction .